Cas no 5399-33-7 (1-deoxy-2,5-O-methylidenehexitol)

• Product Name: 1-deoxy-2,5-O-methylidenehexitol
• CAS No: 5399-33-7
• MF: C₇H₁₄O₅
• MW: 178.183063030243
• CID: 1586465
• PubChem ID: 219698
• Update Time: 2025-04-21

1-deoxy-2,5-O-methylidenehexitol Chemical and Physical Properties

Names and Identifiers

• 1-deoxy-2,5-O-methylidenehexitol
• 1-Deoxy-2,5-O-methylenehexitol
• 4-(hydroxymethyl)-7-methyl-1,3-dioxepane-5,6-diol
• NSC-1352
• ZYYQJKXJTWQPJN-UHFFFAOYSA-N
• NSC403948
• A833112
• 2,5-Methylene-d,l-rhamnitol
• NSC403946
• 6-DEOXY-2,5-O-METHYLENE-L-MANNITOL
• SCHEMBL6672320
• 1-Deoxy-2,5-O-methylenehexitol #
• NSC-403948
• NSC-403946
• DTXSID90277244
• 5399-33-7
• NSC1352

• Inchi： 1S/C7H14O5/c1-4-6(9)7(10)5(2-8)12-3-11-4/h4-10H,2-3H2,1H3
• InChI Key： ZYYQJKXJTWQPJN-UHFFFAOYSA-N
• SMILES： O1COC(C)C(C(C1CO)O)O

Computed Properties

• Exact Mass: 178.08412
• Monoisotopic Mass: 178.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 356.8°C at 760 mmHg
• Flash Point: 169.6°C
• Refractive Index: 1.493
• PSA: 79.15
• LogP: -1.53810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,3-dioxepanes